![molecular formula C15H14FNO2 B7473100 [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone](/img/structure/B7473100.png)
[5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone, also known as FPYMM, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone is not fully understood. However, it has been suggested that [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone may act by inhibiting the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which are involved in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone can reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone has also been found to inhibit the proliferation of cancer cells and induce apoptosis. In addition, [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone has been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone is its relatively simple synthesis method, which allows for large-scale production. However, the compound has limited solubility in water, which can make it challenging to work with in certain experiments. Additionally, further studies are needed to fully understand the safety and toxicity profile of [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone.
Future Directions
There are several potential future directions for the study of [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone. One area of interest is the development of analogs with improved solubility and potency. Another potential direction is the investigation of [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone as a potential treatment for other neurodegenerative diseases, such as Parkinson's disease. Additionally, the potential use of [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone as a therapeutic agent in other disease states, such as inflammatory bowel disease, warrants further investigation.
Conclusion:
In conclusion, [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone is a synthetic compound with potential therapeutic applications in the fields of inflammation, cancer, and neurodegenerative diseases. The synthesis method has been optimized, and the compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand the potential of [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone as a therapeutic agent.
Synthesis Methods
The synthesis of [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone involves the reaction of 2-fluoroacetophenone with furfural in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with pyrrolidine and formaldehyde to yield the final product. The synthesis method has been optimized to improve the yield and purity of [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone.
Scientific Research Applications
[5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. [5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone has also been investigated for its potential use as a neuroprotective agent and in the treatment of Alzheimer's disease.
properties
IUPAC Name |
[5-(2-fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO2/c16-12-6-2-1-5-11(12)13-7-8-14(19-13)15(18)17-9-3-4-10-17/h1-2,5-8H,3-4,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIJYFVILIMTYFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=C(O2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[5-(2-Fluorophenyl)furan-2-yl]-pyrrolidin-1-ylmethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.